Cas no 122801-17-6 (Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester)
122801-17-6 structure
Product Name:Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester
CAS No:122801-17-6
MF:C9H14O3
MW:170.205663204193
MDL:MFCD24697956
CID:3692679
PubChem ID:359301
Update Time:2025-09-21
Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester
- methyl 4-methyl-2-oxocyclohexanecarboxylate
- methyl 4-methyl-2-oxocyclohexane-1-carboxylate
- NCI60_005927
- NSC-620049
- SY393992
- EN300-7123297
- NSC620049
- 122801-17-6
- CHEMBL1989368
- methyl4-methyl-2-oxocyclohexane-1-carboxylate
- SCHEMBL6923072
-
- MDL： MFCD24697956
- Inchi： 1S/C9H14O3/c1-6-3-4-7(8(10)5-6)9(11)12-2/h6-7H,3-5H2,1-2H3
- InChI Key： HJVVHNOHVUFRKU-UHFFFAOYSA-N
- SMILES： C1(C(OC)=O)CCC(C)CC1=O
Computed Properties
- Exact Mass: 170.094294304Da
- Monoisotopic Mass: 170.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D789038-10g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 10g |
$1380 | 2024-08-03 | |
| Enamine | EN300-7123297-0.05g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 0.05g |
$202.0 | 2023-05-29 | |
| Enamine | EN300-7123297-0.1g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 0.1g |
$301.0 | 2023-05-29 | |
| Enamine | EN300-7123297-0.25g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 0.25g |
$431.0 | 2023-05-29 | |
| Enamine | EN300-7123297-0.5g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 0.5g |
$679.0 | 2023-05-29 | |
| Enamine | EN300-7123297-1.0g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 1g |
$871.0 | 2023-05-29 | |
| Enamine | EN300-7123297-2.5g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 2.5g |
$1707.0 | 2023-05-29 | |
| Enamine | EN300-7123297-5.0g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 5g |
$2525.0 | 2023-05-29 | |
| Enamine | EN300-7123297-10.0g |
methyl 4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 10g |
$3746.0 | 2023-05-29 | |
| Aaron | AR01KWM9-50mg |
methyl4-methyl-2-oxocyclohexane-1-carboxylate |
122801-17-6 | 95% | 50mg |
$303.00 | 2025-02-14 |
Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
122801-17-6 (Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
